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Compound of Interest

Compound Name: A-485

Cat. No.: B605051 Get Quote

For researchers, scientists, and drug development professionals utilizing A-485, a potent and

selective inhibitor of the histone acetyltransferases p300 and CBP, proper handling and storage

of the compound in DMSO is critical for experimental success. This guide provides detailed

information on the solubility and stability of A-485 in DMSO, along with troubleshooting tips and

frequently asked questions to ensure the integrity of your research.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for A-485?

A1: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing

stock solutions of A-485.[1][2] It is also soluble in ethanol.

Q2: How should I prepare a stock solution of A-485 in DMSO?

A2: To prepare a stock solution, it is recommended to dissolve A-485 in fresh, anhydrous

DMSO. Due to the hygroscopic nature of DMSO (its tendency to absorb moisture from the air),

using a newly opened bottle of anhydrous DMSO is crucial, as absorbed water can impact

solubility.[1] For concentrations up to 125 mg/mL (233.00 mM), sonication may be necessary to

fully dissolve the compound.

Q3: What are the recommended storage conditions for A-485 in DMSO?
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A3: Stock solutions of A-485 in DMSO should be stored at -20°C or -80°C for long-term

stability.[3] It is advisable to aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles, which can degrade the compound.[3]

Q4: How stable is A-485 in DMSO at room temperature?

A4: While specific long-term stability data for A-485 at room temperature is not extensively

published, it is general practice to minimize the time that stock solutions are kept at room

temperature. For day-to-day use, it is best to thaw aliquots as needed and keep them on ice.

Q5: I see precipitation in my A-485 stock solution after thawing. What should I do?

A5: Precipitation upon thawing can occur if the compound's solubility limit has been exceeded

or if the DMSO has absorbed water. Gently warm the vial to 37°C and vortex or sonicate to try

and redissolve the precipitate. If the precipitate does not dissolve, it may be necessary to

prepare a fresh stock solution at a slightly lower concentration.
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Issue Possible Cause Solution

Difficulty Dissolving A-485

1. DMSO has absorbed

moisture. 2. Concentration is

too high. 3. Insufficient mixing.

1. Use a fresh, unopened

bottle of anhydrous DMSO. 2.

Try preparing a more dilute

stock solution. 3. Use

sonication to aid dissolution.

Precipitation in Stock Solution

1. Solution was not fully

dissolved initially. 2. Freeze-

thaw cycles. 3. DMSO has

become hydrated over time.

1. Warm the solution to 37°C

and sonicate. 2. Aliquot stock

solutions to minimize freeze-

thaw cycles. 3. Prepare fresh

stock solutions with new

anhydrous DMSO.

Inconsistent Experimental

Results

1. Degradation of A-485 due to

improper storage. 2.

Inaccurate concentration of the

stock solution.

1. Ensure stock solutions are

stored at -20°C or -80°C and

protected from light. Prepare

fresh stocks regularly. 2. Verify

the initial weighing of the

compound and the volume of

DMSO used.

Quantitative Data
Table 1: Solubility of A-485 in DMSO

Parameter Value Notes

Solubility in DMSO 100 mg/mL (186.4 mM)[1]

Moisture-absorbing DMSO can

reduce solubility. Use fresh

DMSO.

125 mg/mL (233.00 mM) May require sonication.

Table 2: Recommended Storage Conditions for A-485 Solutions
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Solution Type Storage Temperature Recommended Duration

Powder -20°C 3 years[3]

4°C 2 years[3]

In DMSO -80°C 2 years

-20°C 1 year

Note: The stability of A-485 in DMSO is dependent on the quality of the DMSO and the storage

conditions. For critical experiments, it is always recommended to use freshly prepared

solutions.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of A-485
in DMSO
Materials:

A-485 powder

Anhydrous Dimethyl Sulfoxide (DMSO), new bottle

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Vortex mixer

Sonicator (optional)

Procedure:

Preparation: Allow the vial of A-485 powder to equilibrate to room temperature before

opening to prevent condensation of moisture.
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Weighing: Accurately weigh the desired amount of A-485 powder in a sterile microcentrifuge

tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.36 mg of A-485
(Molecular Weight: 536.48 g/mol ).

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the A-485 powder.

For the example above, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly for 1-2 minutes until the powder is completely

dissolved.

Sonication (if necessary): If the compound does not fully dissolve, place the tube in a

sonicator bath for 5-10 minutes, or until the solution is clear.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. This will minimize the number of freeze-thaw cycles.

Storage: Store the aliquots at -20°C or -80°C, protected from light.

Visualizations
A-485 Mechanism of Action: Inhibition of p300/CBP
Signaling
A-485 is a potent inhibitor of the histone acetyltransferases (HATs) p300 and CBP. These

enzymes play a crucial role in gene transcription by acetylating histone tails, which leads to a

more open chromatin structure, allowing for the binding of transcription factors and the initiation

of transcription. By inhibiting p300/CBP, A-485 prevents histone acetylation, leading to a

condensed chromatin state and the repression of gene transcription.
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Caption: A-485 inhibits p300/CBP-mediated histone acetylation.

Experimental Workflow: Preparing and Storing A-485
Stock Solution
The following diagram outlines the recommended workflow for preparing and storing A-485
stock solutions to ensure their quality and stability for experimental use.
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Caption: Workflow for A-485 stock solution preparation and storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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